Cas no 198014-94-7 (Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-)

• Product Name: Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-
• CAS No: 198014-94-7
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 837723
• PubChem ID: 71312547
• Update Time: 2025-04-19

Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-
• (1R,3aR,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-3a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-5a-carboxylic acid
• Bacosine
• BACOSINE(P)
• A)-3-Hydroxylup-20(29)-en-27-oic acid
• (3alpha)-3-Hydroxylup-20(29)-en-27-oic acid
• Bacosin
• (3α)-3-Hydroxylup-20(29)-en-27-oic acid
• AC-35136
• 198014-94-7
• Bacosine, analytical standard
• DTXSID60746871
• AKOS024462645

• Inchi： 1S/C30H48O3/c1-18(2)19-10-13-27(5)16-17-30(25(32)33)20(24(19)27)8-9-22-28(6)14-12-23(31)26(3,4)21(28)11-15-29(22,30)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27+,28-,29+,30+/m0/s1
• InChI Key： CLOUCVRNYSHRCF-CHVGUTEKSA-N
• SMILES： OC([C@@]12CC[C@@]3(C)CC[C@@H](C(=C)C)[C@@H]3[C@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)O)=O

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.065
• PSA: 57.53000
• LogP: 7.08950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids